Cas no 1314417-95-2 (Thiocolchicine-d)

• Product Name: Thiocolchicine-d
• CAS No: 1314417-95-2
• MF: C₂₂H₂₅NO₅S
• MW: 415.502605199814
• CID: 5178437
• PubChem ID: 53312028
• Update Time: 2024-11-06

Thiocolchicine-d Chemical and Physical Properties

Names and Identifiers

• Thiocolchicine-d3
• Thiocolchicine-d
• 2,2,2-trideuterio-N-[(7S)-1,2,3-trimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
• HY-116852S
• 1314417-95-2
• DA-78422
• CS-0378561
• MS-27323

• Inchi： 1S/C22H25NO5S/c1-12(24)23-16-8-6-13-10-18(26-2)21(27-3)22(28-4)20(13)14-7-9-19(29-5)17(25)11-15(14)16/h7,9-11,16H,6,8H2,1-5H3,(H,23,24)/t16-/m0/s1
• InChI Key： CMEGANPVAXDBPL-INIZCTEOSA-N
• SMILES： O(C1C(=C(OC)C=C2CC[C@H](NC(=O)C([H])([H])[H])C3=CC(=O)C(SC)=CC=C3C=12)OC)C

Computed Properties

• Exact Mass: 418.16417431g/mol
• Monoisotopic Mass: 418.16417431g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones